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Compound of Interest

Compound Name: 3-Fluorophenylacetone

Cat. No.: B132418

Essential Safety and Handling Guide for 3-
Fluorophenylacetone

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Fluorophenylacetone.
Adherence to these procedures is vital for ensuring personal safety and minimizing
environmental impact.

Hazard Identification and Summary

3-Fluorophenylacetone is a hazardous chemical that requires careful handling. The primary
hazards are summarized below.

Hazard Class GHS Hazard Statement

Flammable Liquids H225: Highly flammable liquid and vapor.[1][2]
Acute Toxicity (Oral) H302: Harmful if swallowed.[2][3]

Skin Corrosion/Irritation H315: Causes skin irritation.[3][4]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation.[3][4]

Specific Target Organ Toxicity (Single Exposure)  H336: May cause drowsiness or dizziness.[1][2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-

Fluorophenylacetone to mitigate exposure risks.

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). Two pairs of
chemotherapy-grade gloves
should be worn if the risk of

splash is high.[5]

To prevent skin contact and
irritation.[3][4]

Eye/Face Protection

Safety goggles or chemical
safety glasses conforming to
EN166 (EU) or OSHA 29 CFR
1910.133 standards. A face
shield should be worn in
addition to goggles when there

is a significant splash hazard.

[6]7]

To protect eyes from splashes,
which can cause serious
irritation.[1][2][4]

Skin and Body Protection

A flame-resistant lab coat. For
larger quantities or procedures
with a high splash risk, a
chemical-resistant apron or

suit is recommended.[6][8]

To protect skin and clothing

from contamination.

Respiratory Protection

All handling of volatile liquids
should be performed in a
certified chemical fume hood.
[3][6] If a fume hood is not
available or ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is
required.[5][6][9]

To prevent inhalation of
vapors, which can cause
respiratory irritation,

drowsiness, or dizziness.[3][4]
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Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety.

Step-by-Step Handling Protocol

e Preparation and Pre-Handling:

[¢]

Ensure a certified chemical fume hood is operational.

[e]

Verify that an eyewash station and safety shower are accessible and unobstructed.[6]

o

Assemble all necessary equipment and reagents before handling the chemical.

[¢]

Confirm the availability of appropriate spill cleanup materials (inert absorbent like
vermiculite or sand).[6]

e Donning PPE:

o Put on the lab coat, ensuring it is fully buttoned.

o Don safety goggles and a face shield if necessary.

o Put on the first pair of gloves. If using two pairs, don the second pair over the first.
e Chemical Handling:

o Perform all manipulations of 3-Fluorophenylacetone inside the chemical fume hood to
minimize vapor inhalation.[3]

o Use non-sparking tools and explosion-proof equipment due to the chemical's high
flammability.[1][2]

o Ground and bond containers and receiving equipment to prevent static discharge.[1][2]
o Avoid contact with skin, eyes, and clothing.[6]

o Keep the container tightly closed when not in use.[1][2][3]
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Post-Handling and Decontamination:

o Decontaminate all equipment that has come into contact with the chemical.

o Wipe down the work surface within the fume hood.

o Wash hands and forearms thoroughly with soap and water after handling is complete.[1][3]
Doffing PPE:

o Remove gloves using a technique that avoids skin contact with the contaminated exterior.
o Remove the lab coat, followed by eye and face protection.

o Wash hands again.

Emergency Procedures

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[2][6] Seek medical attention if irritation
persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][6] Remove contact lenses if present and
easy to do.[1][2] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[2][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][6][10]

Spills: Evacuate the area and remove all ignition sources.[6][7] Ventilate the area. Wearing
full PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).[6]
Collect the material into a suitable, sealed container for disposal.

Disposal Plan
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Chemical waste must be managed responsibly to prevent environmental contamination and
ensure regulatory compliance.

Waste Collection:

o Collect all waste containing 3-Fluorophenylacetone, including contaminated
consumables (gloves, paper towels, absorbent material), in a designated, properly
labeled, and sealed hazardous waste container.

Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Fluorophenylacetone,” and the associated hazards (Flammable, Irritant, Harmful).

Storage:

o Store the waste container in a cool, dry, well-ventilated area designated for hazardous
waste, away from ignition sources and incompatible materials.[2][6] The storage area
should be secure and accessible only to authorized personnel.[1][2][3][10]

Disposal:

o Dispose of the contents and container in accordance with all local, regional, and national
regulations.[1][2][3][10] This must be done through an approved and licensed waste
disposal company. Do not dispose of via drains or general trash.[3][7]

Workflow for Handling 3-Fluorophenylacetone
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Workflow: Safe Handling and Disposal of 3-Fluorophenylacetone
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Caption: Workflow for the safe handling and disposal of 3-Fluorophenylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

e 2. cdn.caymanchem.com [cdn.caymanchem.com]

¢ 3. static.cymitquimica.com [static.cymitquimica.com]

e 4. 3-Fluorophenylacetone | CO9H9FO | CID 137185 - PubChem [pubchem.ncbi.nlm.nih.gov]

o 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

e 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

o 7. fishersci.com [fishersci.com]

e 8. echemi.com [echemi.com]

e 9. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
e 10. sigmaaldrich.com [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b132418?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/sds/sial/phr1219
https://cdn.caymanchem.com/cdn/msds/16444m.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F454899.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorophenylacetone
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://pim-resources.coleparmer.com/sds/93873.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6153514&productDescription=2-FLUOROPHENYLACETONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-fluorophenylisocyanate-pid_Seven33703.html
https://chemm.hhs.gov/ppe.htm
https://www.sigmaaldrich.com/HK/zh/sds/sial/y0000341
https://www.benchchem.com/product/b132418#personal-protective-equipment-for-handling-3-fluorophenylacetone
https://www.benchchem.com/product/b132418#personal-protective-equipment-for-handling-3-fluorophenylacetone
https://www.benchchem.com/product/b132418#personal-protective-equipment-for-handling-3-fluorophenylacetone
https://www.benchchem.com/product/b132418#personal-protective-equipment-for-handling-3-fluorophenylacetone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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